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Chemical & Physical Properties

For laboratory handling, the following physical and chemical properties are important to note:

Property Specification

Appearance White to Off-White Solid [1] [2]

Melting Point 282-284 °C [1] [3]

Solubility Soluble in Aqueous Acid and Methanol [1] [3]

Storage Hygroscopic; store at -20°C in a freezer, under an inert atmosphere [1] [3] [2]

Experimental Workflow for Quantitative Analysis

A typical protocol for using Fosamprenavir-d4 Calcium Salt as an internal standard in LC-MS involves

several key stages to ensure accurate and reliable quantification of the target analyte in biological samples.
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Sample Preparation

1. Spike Sample
Add known amount of
Fosamprenavir-d4 IS to

biological sample

2. Protein Precipitation
Add solvent (e.g., methanol)

to precipitate proteins
and centrifuge

3. Solid-Phase Extraction (SPE)
Purify and concentrate

the analyte

4. LC-MS Analysis
Chromatographic separation
followed by mass detection

5. Data Quantification
Compare analyte/IS

peak area ratio to
calibration curve

Click to download full resolution via product page

The workflow for using Fosamprenavir-d4 in bioanalysis involves sample preparation, purification, and

instrumental analysis.
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Spike Sample: A precise, known quantity of Fosamprenavir-d4 is added to the biological sample

(e.g., plasma) at the beginning of the sample preparation process [4]. This corrects for analyte loss
during subsequent steps.

Protein Precipitation and Extraction: Proteins are removed, often by adding a solvent like
methanol, followed by centrifugation [1] [3]. Further purification via Solid-Phase Extraction (SPE) may

be used to isolate and concentrate the analyte and internal standard from the sample matrix [4].
LC-MS Analysis and Quantification: The processed sample is analyzed using Liquid

Chromatography-Mass Spectrometry (LC-MS) [4]. The mass spectrometer easily distinguishes the
deuterated internal standard (Fosamprenavir-d4) from the non-deuterated analyte (Fosamprenavir)

based on their mass difference. Quantification is achieved by comparing the peak area ratio of the
analyte to the internal standard against a calibration curve [4].

Commercial Availability and Pricing

Fosamprenavir-d4 Calcium Salt is sold by various chemical suppliers specifically for research purposes.

The table below provides a snapshot of available products. Note that prices and stock are subject to

change.

Supplier
Catalog
Number

Purity
Package
Size

Price
(USD)

Santa Cruz Biotechnology [5] sc-218536 Not

Specified

1 mg $550.00

Toronto Research Chemicals [3]

[6]

F727252 Not

Specified

10 mg $2,180.00

American Custom Chemicals [3] RDL0006847 95.00% 10 mg $3,118.50

Medical Isotopes, Inc. [3] D10432 Not
Specified

5 mg $3,200.00

Key Considerations for Researchers

Patent and Regulatory Status: Be aware that Fosamprenavir is a patent-protected product, and

commercial sales of the compound itself may be restricted for non-licensed uses [1].
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Intended Use and Handling: This chemical is for research use only and is not intended for

diagnostic or therapeutic use in humans [5] [7]. As with all laboratory chemicals, appropriate safety
precautions should be followed by referring to the relevant Safety Data Sheet (SDS).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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